Cas no 89050-76-0 (4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-)

89050-76-0 structure
Product name:4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl-
- 3,3,5,5-TETRAMETHYLDIHYDRO-2H-PYRAN-4(3H)-ONE
- 3,3,5,5-tetramethyloxan-4-one
- 89050-76-0
- SCHEMBL9538530
- EN300-722098
- DTXSID00528310
-
- Inchi: InChI=1S/C9H16O2/c1-8(2)5-11-6-9(3,4)7(8)10/h5-6H2,1-4H3
- InChI Key: DZOZPISGPMTMLM-UHFFFAOYSA-N
- SMILES: CC1(COCC(C1=O)(C)C)C
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 1.4
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-722098-0.5g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 0.5g |
$579.0 | 2025-03-12 | |
Enamine | EN300-722098-0.25g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 0.25g |
$367.0 | 2025-03-12 | |
Enamine | EN300-722098-5.0g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 5.0g |
$2152.0 | 2025-03-12 | |
Enamine | EN300-722098-0.1g |
3,3,5,5-tetramethyloxan-4-one |
89050-76-0 | 95.0% | 0.1g |
$257.0 | 2025-03-12 | |
1PlusChem | 1P0042U8-5g |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- |
89050-76-0 | 95% | 5g |
$2722.00 | 2024-04-20 | |
1PlusChem | 1P0042U8-100mg |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- |
89050-76-0 | 95% | 100mg |
$363.00 | 2025-02-20 | |
Aaron | AR00432K-10g |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- |
89050-76-0 | 95% | 10g |
$4413.00 | 2024-07-18 | |
A2B Chem LLC | AB89504-1g |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- |
89050-76-0 | 95% | 1g |
$818.00 | 2024-04-19 | |
A2B Chem LLC | AB89504-2.5g |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- |
89050-76-0 | 95% | 2.5g |
$1566.00 | 2024-04-19 | |
1PlusChem | 1P0042U8-50mg |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- |
89050-76-0 | 95% | 50mg |
$263.00 | 2025-02-20 |
4H-Pyran-4-one, tetrahydro-3,3,5,5-tetramethyl- Related Literature
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1. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
-
Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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